Cas no 593-66-8 (Iodoethene)

• Product Name: Iodoethene
• CAS No: 593-66-8
• Molecular Formula: C₂H₃I
• Molecular Weight: 153.94922
• MDL: MFCD00039404
• CID: 82632
• PubChem ID: 68976

Iodoethene Properties

Names and Identifiers

• Iodoethene
• Vinyl iodide, (Iodoethylene)
• Vinyl iodide
• Iodoethylene
• 1-iodoethyl
• 1-Iodoethylene
• cis-vinyl iodide
• Ethene,iodo
• E-vinyl iodide
• iodoethyl
• trans-vinyl iodide
• Vinyl iodide,tech.
• Z-vinyl iodide
• InChI=1/C2H3I/c1-2-3/h2H,1H
• Ethene, iodo-
• SCHEMBL14936
• AS-75662
• FT-0627265
• AKOS006227969
• 1-Iodoethylene #
• Q27122542
• N4F8F0IJ60
• NS00034142
• 593-66-8
• EINECS 209-801-1
• CHEBI:51315
• MFCD00039404
• UNII-N4F8F0IJ60
• DTXSID6060476
• DB-053374

• MDL： MFCD00039404
• InChIKey： GHXZPUGJZVBLGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H3I/c1-2-3/h2H,1H2
• SMILES： C=CI
• BRN： 1731578

Computed Properties

• Exact Mass: 153.92800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.928
• Heavy Atom Count: 3
• Complexity: 10.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.56490
• PSA: 0.00000
• Refractive Index: 1.5385
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 56 °C
• Flash Point: 55-56°C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 2,08 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl iodides